Cas no 65963-54-4 (Benzoic acid, [2-[4-(2-benzoxazolyl)phenyl]ethenyl]-, methyl ester)

• Product Name: Benzoic acid, [2-[4-(2-benzoxazolyl)phenyl]ethenyl]-, methyl ester
• CAS No: 65963-54-4
• MF: C₂₃H₁₇NO₃
• MW: 355.385986089706
• CID: 388753
• PubChem ID: 71369935
• Update Time: 2025-04-19

Benzoic acid, [2-[4-(2-benzoxazolyl)phenyl]ethenyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, [2-[4-(2-benzoxazolyl)phenyl]ethenyl]-, methyl ester
• methyl 2-[2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl]benzoate
• DTXSID00792938
• Methyl 2-{2-[4-(1,3-benzoxazol-2-yl)phenyl]ethenyl}benzoate
• 65963-54-4

• Inchi： 1S/C23H17NO3/c1-26-23(25)19-7-3-2-6-17(19)13-10-16-11-14-18(15-12-16)22-24-20-8-4-5-9-21(20)27-22/h2-15H,1H3
• InChI Key： RUCZPCUEALZDMK-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1C1C=CC(C=CC2C=CC=CC=2C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 355.12084340g/mol
• Monoisotopic Mass: 355.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 52.3Ų